Cas no 2523-44-6 (2-Chloro-9H-fluorene)

• Product Name: 2-Chloro-9H-fluorene
• CAS No: 2523-44-6
• MF: C₁₃H₉Cl
• MW: 200.66356253624
• CID: 43109
• PubChem ID: 17300
• Update Time: 2025-05-19

2-Chloro-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 2-Chlorofluorene
• 2-Chlorofluorene, Tech.
• 2-chloro-9H-fluorene
• 2-chloranyl-9H-fluorene
• 2-Chlorfluoren
• 2-Chloro-fluoren
• 9H-Fluorene,2-chloro
• Fluorene,2-chloro
• Fluorene,2-chloro-(8CI)
• Fluorene,2-chloro- (6CI,7CI,8CI)
• NSC 97412
• 2523-44-6
• AM84837
• NSC-97412
• A817726
• DTXSID80179889
• FT-0611952
• NSC97412
• 2-Chloro-9H-fluorene #
• 595GHW9NNV
• UNII-595GHW9NNV
• Fluorene, 2-chloro- (8CI)
• SCHEMBL1921628
• AC-5814
• 9H-Fluorene, 2-chloro-
• AI3-01713
• AKOS015915005
• Fluorene, 2-chloro-
• MFCD00015480
• 2-Chloro-9H-fluorene

• Inchi： 1S/C13H9Cl/c14-11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8H,7H2
• InChI Key： FCPAQNZCCWBDSY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C3C=CC=CC=3CC=2C=1

Computed Properties

• Exact Mass: 200.03900
• Monoisotopic Mass: 200.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals
• Density: 1.1740 (rough estimate)
• Melting Point: 96-97°C
• Boiling Point: 258.08°C (rough estimate)
• Flash Point: 157.5 °C
• Refractive Index: 1.6012 (estimate)
• PSA: 0.00000
• LogP: 3.91120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-Chloro-9H-fluorene

Professional Introduction to 2-Chloro-9H-fluorene (CAS No. 2523-44-6)

2-Chloro-9H-fluorene, with the chemical formula C₁₃H₉Cl, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 2523-44-6, has garnered considerable attention due to its versatile applications in the creation of advanced materials and bioactive molecules. The presence of a chlorine substituent at the 2-position of the fluorene core enhances its reactivity, making it a valuable building block for further functionalization.

The fluorene scaffold itself is renowned for its rigidity, fluorescence properties, and stability, which make it highly desirable in various industrial and scientific applications. Specifically, 2-Chloro-9H-fluorene serves as a crucial precursor in the synthesis of polymers, OLED materials, and pharmaceutical intermediates. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, facilitating the development of novel compounds with tailored properties.

In recent years, 2-Chloro-9H-fluorene has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its structural framework to design molecules with therapeutic efficacy. For instance, derivatives of fluorene have been explored as candidates for anticancer agents, owing to their ability to interact with biological targets and disrupt disease pathways. The chlorine atom at the 2-position provides a handle for further chemical modifications, enabling the synthesis of complex drug molecules that exhibit improved pharmacokinetic profiles.

One of the most compelling aspects of 2-Chloro-9H-fluorene is its role in the development of organic light-emitting diodes (OLEDs). The fluorene core contributes to the material's high thermal stability and luminous efficiency, which are critical for display technologies. Recent advancements in OLED research have highlighted the use of 2-Chloro-9H-fluorene as a key intermediate in synthesizing host and dopant materials that enhance device performance. This application underscores the compound's importance in both academic research and industrial innovation.

The synthesis of 2-Chloro-9H-fluorene typically involves chlorination reactions on fluorene or its derivatives. Modern synthetic methodologies have focused on improving yield and selectivity while minimizing environmental impact. Catalytic processes and green chemistry principles have been increasingly adopted to achieve these goals. Such innovations not only enhance efficiency but also align with global sustainability efforts.

In addition to its applications in pharmaceuticals and materials science, 2-Chloro-9H-fluorene has found utility in agrochemical research. Functionalized fluorenes are being investigated as potential herbicides and fungicides due to their structural stability and biological activity. The versatility of this compound allows chemists to design molecules that target specific enzymatic pathways in pests, offering a promising alternative to conventional agrochemicals.

The chemical reactivity of 2-Chloro-9H-fluorene is further highlighted by its participation in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable the formation of carbon-carbon bonds under mild conditions, facilitating the construction of complex molecular architectures. Such reactions are pivotal in synthesizing advanced materials and bioactive compounds.

Recent studies have also explored the photophysical properties of 2-Chloro-9H-fluorene and its derivatives. The compound's fluorescence characteristics make it suitable for use in sensors and imaging techniques. Researchers have developed fluorescent probes based on fluorene derivatives that can detect specific analytes with high sensitivity. This application has significant implications in diagnostic chemistry and environmental monitoring.

The industrial production of 2-Chloro-9H-fluorene adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as column chromatography and recrystallization to isolate the compound from reaction mixtures. These processes are essential for meeting the demands of pharmaceutical and specialty chemical industries.

The future prospects of 2-Chloro-9H-fluorene are vast, with ongoing research focusing on expanding its applications beyond current domains. Innovations in synthetic chemistry continue to unlock new possibilities for this versatile compound. As scientific understanding evolves, so too will the ways in which 2523-44-6 is utilized across various sectors.

In conclusion, 2-Chloro-9H-fluorene (CAS No. 2523-44-6) represents a cornerstone in modern chemical synthesis and application development. Its unique structural features and reactivity make it indispensable in pharmaceuticals, materials science, agrochemicals, and beyond. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and technological innovation.